Cas no 392253-58-6 (4-nitro-N-{2-phenyl-2H,4H,6H-thieno3,4-cpyrazol-3-yl}benzamide)

• Product Name: 4-nitro-N-{2-phenyl-2H,4H,6H-thieno3,4-cpyrazol-3-yl}benzamide
• CAS No: 392253-58-6
• MF: C₁₈H₁₄N₄O₃S
• MW: 366.393762111664
• CID: 6061531
• PubChem ID: 5073788
• Update Time: 2025-07-02

4-nitro-N-{2-phenyl-2H,4H,6H-thieno3,4-cpyrazol-3-yl}benzamide Chemical and Physical Properties

Names and Identifiers

• 4-nitro-N-{2-phenyl-2H,4H,6H-thieno3,4-cpyrazol-3-yl}benzamide
• 4-nitro-N-(2-phenyl-2,6-dihydro-4H-thieno[3,4-c]pyrazol-3-yl)benzamide
• Benzamide, N-(2,6-dihydro-2-phenyl-4H-thieno[3,4-c]pyrazol-3-yl)-4-nitro-
• 392253-58-6
• F0396-0096
• AKOS024576298
• 4-nitro-N-{2-phenyl-2H,4H,6H-thieno[3,4-c]pyrazol-3-yl}benzamide
• Oprea1_582502
• 4-nitro-N-(2-phenyl-4,6-dihydrothieno[3,4-c]pyrazol-3-yl)benzamide
• 4-nitro-N-(2-phenyl-4,6-dihydro-2H-thieno[3,4-c]pyrazol-3-yl)benzamide

• Inchi： 1S/C18H14N4O3S/c23-18(12-6-8-14(9-7-12)22(24)25)19-17-15-10-26-11-16(15)20-21(17)13-4-2-1-3-5-13/h1-9H,10-11H2,(H,19,23)
• InChI Key： WKLWYHVQLUVBJU-UHFFFAOYSA-N
• SMILES： C(NC1N(C2=CC=CC=C2)N=C2CSCC2=1)(=O)C1=CC=C([N+]([O-])=O)C=C1

Computed Properties

• Exact Mass: 366.07866149g/mol
• Monoisotopic Mass: 366.07866149g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 26
• Rotatable Bond Count: 3
• Complexity: 529
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 118Ų

Experimental Properties

• Density: 1.49±0.1 g/cm3(Predicted)
• Boiling Point: 527.5±50.0 °C(Predicted)
• pka: 11.12±0.20(Predicted)

Additional information on 4-nitro-N-{2-phenyl-2H,4H,6H-thieno3,4-cpyrazol-3-yl}benzamide

Introduction to 4-nitro-N-{2-phenyl-2H,4H,6H-thieno[3,4-c]pyrazol-3-yl}benzamide (CAS No. 392253-58-6)

4-nitro-N-{2-phenyl-2H,4H,6H-thieno[3,4-c]pyrazol-3-yl}benzamide, identified by its CAS number 392253-58-6, is a complex organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to a class of heterocyclic derivatives characterized by the presence of fused rings and functional groups that contribute to its unique chemical and biological properties. The structural motif of this molecule incorporates a benzamide moiety linked to a thienopyrazole scaffold, further substituted with a nitro group and a phenyl ring, which collectively endow it with potential pharmacological activity.

The synthesis of 4-nitro-N-{2-phenyl-2H,4H,6H-thieno[3,4-c]pyrazol-3-yl}benzamide involves multi-step organic transformations that require precise control over reaction conditions and reagent selection. The thienopyrazole core is typically constructed through cyclocondensation reactions between appropriate precursors, while the introduction of the nitro and phenyl substituents is achieved through electrophilic aromatic substitution and nucleophilic aromatic substitution reactions, respectively. The benzamide group is often incorporated via amide bond formation between the thienopyrazole derivative and benzoic acid or its derivatives.

One of the most striking features of this compound is its molecular architecture, which combines elements from three distinct heterocyclic systems: thiophene, pyrazole, and benzene. The thiophene ring contributes to the overall stability of the molecule while also providing a platform for further functionalization. The pyrazole ring is known for its ability to engage in hydrogen bonding interactions, which can be crucial for binding to biological targets such as enzymes and receptors. The nitro group introduces a polar region that can enhance solubility and interact with charged residues in proteins, while the phenyl ring adds hydrophobicity and can influence binding affinity through π-stacking interactions.

The pharmacological potential of 4-nitro-N-{2-phenyl-2H,4H,6H-thieno[3,4-c]pyrazol-3-yl}benzamide has been explored in several recent studies. Its structural features suggest that it may exhibit activity against a range of biological targets relevant to human health. For instance, the presence of the benzamide moiety has been associated with anti-inflammatory properties in some derivatives, while the thienopyrazole scaffold is known to interact with various enzymes involved in metabolic pathways. The nitro group can also serve as a pharmacophore for modulating redox-sensitive signaling pathways.

In particular, recent research has highlighted the role of thienopyrazole derivatives in inhibiting kinases and other enzymes implicated in cancer progression. Studies have demonstrated that compounds with similar structural motifs can disrupt signaling cascades that drive cell proliferation and survival. The benzamide group in 4-nitro-N-{2-phenyl-2H,4H,6H-thieno[3,4-c]pyrazol-3-yl}benzamide may further enhance its ability to interact with these targets by providing additional binding interactions or by modulating the conformational dynamics of the enzyme active site.

The nitro group is another key pharmacophore that warrants further investigation. In addition to enhancing solubility and binding affinity, the nitro group can be reduced to an amine under specific conditions, which may alter the pharmacological profile of the compound. This redox responsiveness makes it an attractive feature for developing prodrugs or for targeting tissues with high levels of enzymatic activity capable of reducing such groups.

The phenyl ring provides another layer of complexity to the pharmacological properties of this compound. Phenyl-substituted heterocycles are frequently found in bioactive molecules due to their ability to engage in π-stacking interactions with aromatic residues in proteins. These interactions can contribute significantly to binding affinity and selectivity. In 4-nitro-N-{2-phenyl-2H,4H,6H-thieno[3,4-c]pyrazol-3-yl}benzamide, the phenyl ring is positioned such that it can interact favorably with both hydrophobic pockets and π-rich regions in biological targets.

The synthesis and characterization of this compound have also provided insights into its physicochemical properties. These include solubility profiles in various solvents, melting points, and spectroscopic data such as NMR and mass spectrometry spectra. Understanding these properties is essential for optimizing its formulation for biological assays and potential therapeutic applications.

In conclusion, 4-nitro-N-{2-phenyl-2H,4H,6H-thieno[3,4-c]pyrazol-3-yl}benzamide (CAS No. 392253-58-6) represents a promising candidate for further exploration in pharmaceutical research. Its unique structural features—combining a thienopyrazole scaffold with benzamide and nitro substituents—endow it with potential biological activity against various targets relevant to human health. Ongoing studies aim to elucidate its mechanism of action and evaluate its efficacy in preclinical models.